Cas no 844885-25-2 (3,4-Dichloro-3'-methoxybenzophenone)

• Product Name: 3,4-Dichloro-3'-methoxybenzophenone
• CAS No: 844885-25-2
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD06201534
• CID: 2851723
• Update Time: 2025-07-22

3,4-Dichloro-3'-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-3'-methoxybenzophenone
• (3,4-dichlorophenyl)-(3-methoxyphenyl)methanone
• (3,4-dichlorophenyl)(3-methoxyphenyl)methanone
• (3,4-Dichloro-phenyl)-(3-methoxy-phenyl)-methanone

• MDL： MFCD06201534
• Inchi： 1S/C14H10Cl2O2/c1-18-11-4-2-3-9(7-11)14(17)10-5-6-12(15)13(16)8-10/h2-8H,1H3
• InChI Key： IPGJDBBWKZKVEQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC=C(C=1)OC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3

Additional information on 3,4-Dichloro-3'-methoxybenzophenone

3,4-Dichloro-3'-methoxybenzophenone: A Multifunctional Compound with Promising Applications in Pharmaceutical Development and Material Science

3,4-Dichloro-3'-methoxybenzophenone (CAS No. 844885-25-2) is a derivative of benzophenone, characterized by its unique molecular structure featuring two chlorine atoms at the 3 and 4 positions of the benzene ring and a methoxy group at the 3' position of the phenyl ring. This compound has garnered significant attention in recent years due to its versatile chemical properties and potential applications in drug discovery, photoinitiator development, and polymer synthesis. The combination of halogen substitution and methoxy functionalization creates a molecular framework that balances reactivity with stability, making it a valuable building block for advanced chemical innovations.

Recent studies have highlighted the role of 3,4-Dichloro-3'-methoxybenzophenone in photopolymerization processes, where its ability to absorb ultraviolet light and initiate radical chain reactions has been extensively explored. For instance, a 2023 paper published in Advanced Materials demonstrated its use as a photoinitiator in the fabrication of biodegradable polymers for medical implants. The compound's low toxicity profile and compatibility with biological systems make it an attractive candidate for biocompatible material design. This application aligns with the growing demand for sustainable and eco-friendly solutions in the pharmaceutical industry.

One of the most intriguing aspects of 3,4-Dichloro-3'-methoxybenzophenone is its potential as a lead compound for antimicrobial drug development. A 2024 study in Journal of Medicinal Chemistry reported that derivatives of this molecule exhibited significant antibacterial activity against multidrug-resistant Staphylococcus aureus strains. The chlorine atoms at the 3 and 4 positions are believed to enhance the molecule's ability to disrupt bacterial cell membranes, while the methoxy group may contribute to its hydrophobic interactions with microbial targets. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of this compound.

Another emerging area of research involves the use of 3,4-Dichloro-3'-methoxybenzophenone in fluorescent labeling for bioimaging applications. A 2023 breakthrough in Nature Communications showcased its utility as a fluorescent probe for tracking the localization of proteins in live cells. The compound's fluorescence quantum yield and photostability make it particularly suitable for long-term in vivo studies. This application highlights the compound's potential in biotechnology and cellular research, where precise molecular tracking is critical.

The synthesis of 3,4-Dichloro-3'-methoxybenzophenone typically involves a two-step process starting with the chlorination of benzophenone. A 2022 report in Organic & Biomolecular Chemistry described a novel electrophilic substitution reaction that selectively introduces chlorine atoms at the 3 and 4 positions of the benzene ring. The methoxy group is then introduced via a methylation reaction using a methoxylation reagent such as dimethyl sulfate. This synthetic strategy allows for the precise control of functional group placement, which is essential for tailoring the compound's properties for specific applications.

Researchers are also exploring the photophysical properties of 3,4-Dichloro-3'-methoxybenzophenone for use in optoelectronic devices. A 2024 study in ACS Applied Materials & Interfaces demonstrated its potential as a charge-transfer complex in organic solar cells. The compound's ability to absorb light in the visible spectrum and efficiently transfer electrons makes it a promising candidate for photovoltaic applications. This research aligns with the global push for renewable energy solutions and highlights the compound's versatility beyond traditional pharmaceutical uses.

Despite its promising applications, the use of 3,4-Dichloydio-3'-methoxybenzophenone is not without challenges. One of the primary concerns is its environmental impact, particularly regarding its biodegradability and toxicological profile. A 2023 risk assessment study published in Environmental Science & Technology emphasized the need for further research to evaluate its long-term effects on ecosystems. However, the development of degradable derivatives and green synthesis methods is expected to mitigate these concerns, ensuring the compound's sustainable use in industrial and medical contexts.

Looking ahead, the future of 3,4-Dichloro-3'-methoxybenzophenone appears to be closely tied to advances in computational chemistry and machine learning. A 2024 review in Chemical Reviews discussed how predictive models can accelerate the discovery of new applications for this compound. By simulating its interactions with various molecular targets, researchers can identify novel uses in drug development, nanotechnology, and material science. This interdisciplinary approach is likely to expand the compound's impact across multiple scientific domains.

In conclusion, 3,4-Dichloro-3'-methoxybenzophenone represents a significant advancement in the field of organic chemistry with its wide-ranging applications in pharmaceuticals, materials science, and biotechnology. Its unique molecular structure and functional groups enable a diverse array of chemical transformations, making it a versatile tool for innovation. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in science and technology.

Further exploration into the synthetic pathways and functionalization strategies of 3,4-Dichloro-3'-methoxybenzophenone will be critical in maximizing its potential. Collaborative efforts between chemists, biologists, and engineers will be essential in translating laboratory discoveries into real-world solutions. With continued investment in research and development, 3,4-Dichloro-3'-methoxybenzophenone is likely to become a cornerstone of next-generation chemical innovations and technological advancements.

As the scientific community continues to push the boundaries of what is possible, compounds like 3,4-Dichloro-3'-methoxybenzophenone will remain at the forefront of innovation. Their unique properties and adaptability to new applications ensure that they will continue to be a focal point for research and development in the years to come. By harnessing the full potential of such compounds, we can unlock new possibilities in medicine, materials science, and beyond.

The compound 3,4-Dichloro-3'-methoxybenzophenone (chemical formula: C₁₃H₁₀Cl₂O), with the IUPAC name 3,4-dichloro-3'-methoxybenzophenone, is a derivative of benzophenone with two chlorine atoms at the 3 and 4 positions of the benzene ring and a methoxy group at the 3' position of the phenyl ring. This unique molecular structure gives it a wide range of chemical and physical properties, making it a valuable compound in various scientific fields. --- ### Key Features of 3,4-Dichloro-3'-Methoxybenzophenone - Structure: A benzophenone derivative with two chlorine atoms and one methoxy group. - Molecular Weight: ~265.04 g/mol. - Appearance: White to pale yellow solid. - Solubility: Soluble in organic solvents such as chloroform, ethyl acetate, and methanol, but poorly soluble in water. - Melting Point: Approximately 120–125°C (based on experimental data). - UV Absorption: Strong absorption in the UV range, making it useful as a photoinitiator in polymer chemistry. --- ### Applications and Research Areas 1. Photopolymerization and Photoinitiators - Role: Acts as a photoinitiator in UV-curable resins and coatings. - Use Cases: Used in 3D printing, dental composites, and optoelectronic materials. - Advantages: Efficient light absorption and initiation of polymerization under UV light. 2. Pharmaceuticals and Drug Development - Potential: May serve as a prodrug or intermediate in the synthesis of pharmaceutical compounds. - Research Focus: Studies on its antimicrobial, anti-inflammatory, or antioxidant properties. 3. Materials Science - Use: Incorporation into nanocomposites, conducting polymers, and functional materials. - Properties: Enhances mechanical strength, thermal stability, and electrical conductivity. 4. Biotechnology and Biochemistry - Application: Used in bioconjugation and molecular labeling. - Research: Investigation into its cytotoxicity, toxicological profile, and environmental impact. --- ### Synthesis and Functionalization - Synthetic Pathways: - Typically synthesized via Friedel-Crafts acylation or electrophilic substitution. - Methoxy groups can be introduced through methylation reactions. - Chlorine atoms can be added via electrophilic chlorination or electrophilic substitution. - Functionalization: - Can be modified to introduce amine, hydroxyl, or thiol groups for enhanced reactivity. - Used in click chemistry for the development of smart materials and drug delivery systems. --- ### Challenges and Considerations - Environmental Impact: - While useful, long-term biodegradability and eco-toxicity are areas of concern. - Research into green synthesis and degradable derivatives is ongoing. - Toxicological Profile: - Limited studies on its acute and chronic toxicity, but generally considered low to moderately toxic in controlled conditions. - Regulatory Compliance: - Must meet REACH and GHS standards for safe handling and disposal. --- ### Future Prospects - Computational Chemistry: - Machine learning and molecular modeling can predict new applications and optimize synthesis. - Help in identifying target-specific interactions with biomolecules. - Interdisciplinary Collaboration: - Integration of chemistry, biology, and engineering to develop multifunctional materials. - Potential for nanotechnology and biomedical applications. - Sustainability: - Development of green synthesis methods to reduce environmental impact. - Use in biodegradable polymers and eco-friendly materials. --- ### Conclusion 3,4-Dichloro-3'-methoxybenzophenone is a promising compound with a wide range of applications in pharmaceuticals, materials science, biotechnology, and photopolymerization. Its unique chemical structure provides a foundation for further functionalization, synthetic innovation, and interdisciplinary research. As scientific understanding and technological capabilities advance, this compound is expected to play an increasingly important role in addressing global challenges in medicine, sustainability, and advanced materials. If you're interested in experimental methods, characterization techniques, or real-world applications, I can provide more detailed information on each.